Cas no 1516682-39-5 (2-Methyl-2-(4-methylcyclohexyl)propan-1-amine)
1516682-39-5 structure
Product Name:2-Methyl-2-(4-methylcyclohexyl)propan-1-amine
CAS No:1516682-39-5
MF:C11H23N
MW:169.307023286819
CID:5703170
PubChem ID:81021017
Update Time:2023-10-15
2-Methyl-2-(4-methylcyclohexyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1516682-39-5
- 2-methyl-2-(4-methylcyclohexyl)propan-1-amine
- AKOS019590152
- EN300-1132384
- Cyclohexaneethanamine, β,β,4-trimethyl-
- 2-Methyl-2-(4-methylcyclohexyl)propan-1-amine
-
- Inchi: 1S/C11H23N/c1-9-4-6-10(7-5-9)11(2,3)8-12/h9-10H,4-8,12H2,1-3H3
- InChI Key: PHUHGAKQBFPMRL-UHFFFAOYSA-N
- SMILES: NCC(C)(C)C1CCC(C)CC1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.862±0.06 g/cm3(Predicted)
- Boiling Point: 216.9±8.0 °C(Predicted)
- pka: 10.61±0.10(Predicted)
2-Methyl-2-(4-methylcyclohexyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132384-0.05g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1132384-0.1g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1132384-0.25g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1132384-0.5g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1132384-1.0g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 1g |
$813.0 | 2023-05-25 | ||
| Enamine | EN300-1132384-2.5g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1132384-5.0g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 5g |
$2360.0 | 2023-05-25 | ||
| Enamine | EN300-1132384-10.0g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 10g |
$3500.0 | 2023-05-25 | ||
| Enamine | EN300-1132384-1g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1132384-5g |
2-methyl-2-(4-methylcyclohexyl)propan-1-amine |
1516682-39-5 | 95% | 5g |
$2235.0 | 2023-10-26 |
2-Methyl-2-(4-methylcyclohexyl)propan-1-amine Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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